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Compound of Interest

Compound Name: Cyclohexanol

Cat. No.: B046403

Introduction

Cyclohexanol (CAS No. 108-93-0) is a versatile organic compound widely utilized as a solvent
and as an intermediate in the synthesis of various industrial products, most notably nylon.[1]
This guide provides a comprehensive overview of the safety data sheet (SDS) for
cyclohexanol, tailored for researchers, scientists, and drug development professionals. It
consolidates critical safety information, physical and chemical properties, toxicological data,
and handling procedures to ensure safe laboratory practices.

Hazard Identification and Classification

Cyclohexanol is classified as a hazardous chemical. The following table summarizes its GHS
classification, which is crucial for understanding its potential risks.
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Hazard Class Category Hazard Statement
Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[2]
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin.[2]

Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled.[2]

) ) o H315: Causes skin irritation.[2]
Skin Corrosion/Irritation 2 3]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation.[2]
Specific target organ toxicity H335: May cause respiratory
(single exposure) irritation.[2][3]
Flammable liquids 4 Combustible liquid.[3]
Hazardous to the aquatic ] H412: Harmful to aquatic life

Chronic 3

environment, long-term hazard

with long lasting effects.[4]

The GHS pictograms and signal word associated with cyclohexanol are:

e Pictogram: GHS07 (Exclamation Mark)[2]

 Signal Word: Warning[2][3]

The following diagram illustrates the GHS hazard classification for cyclohexanol.
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GHS Hazard Classification for Cyclohexanol

Cyclohexanol
(CAS: 108-93-0)
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Caption: GHS Hazard Classification for Cyclohexanol.

Physical and Chemical Properties

Understanding the physical and chemical properties of cyclohexanol is essential for its safe
handling and use in experimental settings.
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Property Value

Appearance CoIorIess,.viscous liquid or sticky solid with a
camphor-like odor.[5][6][7]

Molecular Formula CeH120[2]

Molecular Weight 100.16 g/mol

Boiling Point 160 - 161 °C (320 - 322 °F)[1]

Melting Point 25.93 °C (78.67 °F)[8]

Flash Point 68 °C (154 °F)[6][9]

Autoignition Temperature 300 °C (572 °F)[9]

Density 0.941 - 0.9624 g/cm3 at 20-30 °C[6]

Vapor Pressure 1.3 hPa at 20 °C; 6.58 hPa at 50 °C[2]

Water Solubility 3.60 g/100 mL at 20 °CJ8]

Partition Coefficient (n-octanol/water) log Pow = 1.25

Toxicological Information

Exposure to cyclohexanol can cause adverse health effects. The primary routes of exposure
are inhalation, skin absorption, and ingestion.[7] Symptoms of overexposure may include
headache, dizziness, nausea, and vomiting.[3]

Toxicity Data Value Species
LD50 Oral 1400 - 2060 mg/kg Rat[3]
LD50 Dermal 501 - 794 mg/kg Rabbit[3]
LC50 Inhalation > 3.63 mg/L (4 h) Rat[3]

Carcinogenicity: Cyclohexanol is not listed as a carcinogen by IARC, NTP, ACGIH, or OSHA.
[3] One study in rats suggested it may have co-carcinogenic effects.[3]
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Mutagenic Effects: It was not found to be mutagenic in the AMES Test.[3]

First-Aid Measures

In the event of exposure to cyclohexanol, immediate and appropriate first-aid is crucial. The
following diagram outlines the recommended first-aid procedures.

First-Aid Measures for Cyclohexanol Exposure

Exposure to Cyclohexanol
A, l >

Inhalation Skin Contact
Move to fresh air. [5] Remove contaminated clothing. [1]
If not breathing, give artificial respiration. [5] Wash with soap and water for at least 15 minutes. [1, 5]

Ingestion

Eye Contact DO NOT induce vomiting. [5]
Rinse with water for at least 15 minutes, lifting eyelids. [1, 2] Rinse mouth with water. [3]
Drink plenty of water. [2]

Ifiritation persists

Seek Medical Attention
If symptoms persist or if you feel unwell. [2, 4, 5]

Click to download full resolution via product page

Caption: First-Aid Procedures for Cyclohexanol Exposure.

Handling, Storage, and Experimental Protocols

Handling:
e Use only in well-ventilated areas or under a chemical fume hood.[3]
» Avoid breathing vapors or mist.[2][10]

e Avoid contact with skin, eyes, and clothing.[11]
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e Wash hands thoroughly after handling.[3][4]

o Keep away from heat, sparks, and open flames.[5][12]

e Sources of ignition, such as smoking, are prohibited where cyclohexanol is used.[5]
Storage:

e Store in a cool, dry, well-ventilated area.[5][10]

o Keep containers tightly closed.[2][5]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[3][5]

Experimental Protocols:

Detailed experimental protocols for the toxicological studies cited in this document are not
available in the reviewed safety data sheets. The provided data, such as LD50 and LC50
values, are the results of standardized toxicological tests. For researchers requiring detailed
methodologies, it is recommended to consult primary toxicological literature or specific study
reports from regulatory agencies. The general principles for conducting such studies involve
administering controlled doses of the substance to laboratory animals (e.g., rats, rabbits) via
different routes of exposure (oral, dermal, inhalation) and observing the effects, including
mortality, to determine the lethal dose for 50% of the test population.

Exposure Controls and Personal Protective
Equipment (PPE)

To minimize exposure to cyclohexanol, the following engineering controls and personal
protective equipment should be utilized.
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Control Recommendation

Use local exhaust ventilation to control airborne
Engineering Controls concentrations.[5] Ensure eyewash stations and

emergency showers are readily available.[5]

Wear chemical safety goggles or a face shield.

[5]

Eye/Face Protection

Wear appropriate protective gloves and clothing

Skin Protection )
to prevent skin exposure.[3][10]

If exposure limits are exceeded or irritation is
Respiratory Protection experienced, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3]

Exposure Limits:

OSHA PEL: 50 ppm (200 mg/m3)[3]

ACGIH TLV: 50 ppm (TWA) with a skin notation[3][13]

NIOSH REL: 50 ppm (200 mg/m?2) (TWA)[3]

IDLH: 400 ppm[8][9]
Fire-Fighting and Accidental Release Measures
Fire-Fighting:

o Extinguishing Media: Use dry chemical, COz, alcohol-resistant foam, or water spray.[2][5]
Water may be ineffective.[5]

o Hazards: Combustible liquid.[5] Vapors are heavier than air and may form explosive mixtures
with air.[2][11] Hazardous combustion products include carbon monoxide and carbon
dioxide.[2][3]

o Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3]
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Accidental Release:

e Personal Precautions: Evacuate personnel from the area.[5] Wear appropriate personal
protective equipment.[8]

e Environmental Precautions: Prevent entry into waterways, sewers, and confined areas.[9]
[11]

o Containment and Cleanup: Remove all sources of ignition.[3][5] Absorb the spill with an inert
material such as vermiculite, dry sand, or earth and place it in a sealed container for
disposal.[5] Ventilate the area and wash the spill site after material pickup is complete.[5]

Conclusion

This technical guide provides essential safety information for the handling and use of
cyclohexanol in a research setting. Adherence to the outlined procedures for handling,
storage, and personal protection is paramount to ensure the safety of all laboratory personnel.
Researchers should always consult the most current and complete safety data sheet provided
by the manufacturer before using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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